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Compound of Interest

Compound Name: 2-Methoxyethanol

Cat. No.: B045455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of 2-
Methoxyethanol (2-ME), also known as ethylene glycol monomethyl ether (EGME) or Methyl

Cellosolve. The information is intended for professionals in research, scientific, and drug

development fields, with a focus on data presentation, experimental protocols, and pathway

visualizations.

Physicochemical and Toxicological Properties
2-Methoxyethanol is a colorless, flammable liquid with a mild, ether-like odor.[1] It is a

versatile solvent used in the production of varnishes, dyes, and resins, and also serves as an

additive in jet fuel de-icing solutions.[1][2]

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-Methoxyethanol.
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Property Value Reference

CAS Number 109-86-4 [3]

Molecular Formula C₃H₈O₂ [4]

Molecular Weight 76.09 g/mol [4]

Boiling Point 124-125 °C [3]

Melting Point -85 °C [3]

Density 0.965 g/cm³ at 25 °C [3]

Vapor Pressure 6 mmHg (20 °C) [3]

Flash Point 38 °C (100.4 °F) [5]

Solubility in Water Miscible [3]

Refractive Index (n20/D) 1.402 [6]

Acute Toxicity Data
2-Methoxyethanol exhibits moderate acute toxicity. The following table summarizes key acute

toxicity values.

Endpoint Value Species Route Reference

LD50 2370 mg/kg Rat Oral [7]

LD50 1280 mg/kg Rabbit Dermal [7]

LC50 1478 ppm (7 h) Rat Inhalation [7]

Metabolic Pathway and Mechanism of Toxicity
The toxicity of 2-Methoxyethanol is primarily attributed to its metabolite, methoxyacetic acid

(MAA).[3] 2-ME is first metabolized by alcohol dehydrogenase to 2-methoxyacetaldehyde,

which is then rapidly oxidized to MAA.[3] MAA is the key toxicant responsible for the observed

reproductive and developmental effects.[3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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